Cas no 85603-45-8 (cis-2-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid)

• Product Name: cis-2-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid
• CAS No: 85603-45-8
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 878593
• PubChem ID: 24722427
• Update Time: 2025-04-19

cis-2-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-2-(2,5-dimethylbenzoyl)cyclohexane-1-carboxylic acid
• cis-2-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid
• AKOS016017600
• cis-2-(2,5-dimethylbenzoyl)cyclohexane-1-carboxylicacid
• MFCD01319740
• DTXSID80641354
• 85603-45-8

• MDL： MFCD01319740
• Inchi： 1S/C16H20O3/c1-10-7-8-11(2)14(9-10)15(17)12-5-3-4-6-13(12)16(18)19/h7-9,12-13H,3-6H2,1-2H3,(H,18,19)/t12-,13+/m0/s1
• InChI Key： DJWXJQQNNQJGSC-QWHCGFSZSA-N
• SMILES： O=C(C1C=C(C)C=CC=1C)[C@H]1CCCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 260.14100
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 436.4±45.0 °C at 760 mmHg
• Flash Point: 231.9±25.2 °C
• PSA: 54.37000
• LogP: 3.37710
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

cis-2-(2,5-Dimethylbenzoyl)cyclohexane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)